Cas no 1261554-95-3 (2-(5-Iodo-2-methylphenyl)acetonitrile)

2-(5-Iodo-2-methylphenyl)acetonitrile is a versatile organic compound featuring an acetonitrile group attached to a substituted phenyl ring containing iodine and methyl substituents. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for pharmaceutical and agrochemical applications. The presence of the iodine atom offers excellent reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The methyl group enhances stability while maintaining reactivity. The nitrile functionality provides further synthetic flexibility, allowing conversion into carboxylic acids, amides, or other functional groups. Its high purity and well-defined structure ensure reliable performance in complex synthetic pathways, making it a preferred choice for researchers in medicinal chemistry and material science.

2-(5-Iodo-2-methylphenyl)acetonitrile structure

1261554-95-3 structure

Product Name:2-(5-Iodo-2-methylphenyl)acetonitrile

CAS No:1261554-95-3

MF:C₉H₈IN

MW:257.070994377136

CID:6356523

PubChem ID:129960933

Update Time:2025-07-02

2-(5-Iodo-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(5-Iodo-2-methylphenyl)acetonitrile
- 1261554-95-3
- EN300-7721875
- Inchi： 1S/C9H8IN/c1-7-2-3-9(10)6-8(7)4-5-11/h2-3,6H,4H2,1H3
- InChI Key： PHUMIJGXCNBRDK-UHFFFAOYSA-N
- SMILES： IC1C=CC(C)=C(C=1)CC#N

Computed Properties

Exact Mass: 256.97015g/mol
Monoisotopic Mass: 256.97015g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 23.8Å²

2-(5-Iodo-2-methylphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7721875-0.05g	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95.0%	0.05g	$162.0	2025-02-22
Enamine	EN300-7721875-0.1g	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95.0%	0.1g	$241.0	2025-02-22
Enamine	EN300-7721875-0.25g	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95.0%	0.25g	$347.0	2025-02-22
Enamine	EN300-7721875-0.5g	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95.0%	0.5g	$546.0	2025-02-22
Enamine	EN300-7721875-1.0g	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95.0%	1.0g	$699.0	2025-02-22
Enamine	EN300-7721875-2.5g	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95.0%	2.5g	$1370.0	2025-02-22
Enamine	EN300-7721875-5.0g	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95.0%	5.0g	$2028.0	2025-02-22
Enamine	EN300-7721875-10.0g	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95.0%	10.0g	$3007.0	2025-02-22
Aaron	AR028AWV-50mg	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95%	50mg	$248.00	2025-02-16
Aaron	AR028AWV-100mg	2-(5-iodo-2-methylphenyl)acetonitrile	1261554-95-3	95%	100mg	$357.00	2025-02-16